Cas no 1203019-42-4 (3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea)

• Product Name: 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea
• CAS No: 1203019-42-4
• MF: C₁₉H₂₃N₃O₄S
• MW: 389.468623399735
• CID: 6368481
• PubChem ID: 30375036
• Update Time: 2025-07-29

3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea
• 1-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-3-(2-ethoxyphenyl)urea
• 1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-3-(2-ethoxyphenyl)urea
• SR-01000923160
• SR-01000923160-1
• F5537-0053
• 1203019-42-4
• 3-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-1-(2-ethoxyphenyl)urea
• VU0646838-1
• AKOS024513056

• Inchi： 1S/C19H23N3O4S/c1-3-26-18-8-5-4-7-16(18)20-19(23)21-17-13-15(10-9-14(17)2)22-11-6-12-27(22,24)25/h4-5,7-10,13H,3,6,11-12H2,1-2H3,(H2,20,21,23)
• InChI Key： GBJHCNKHLVPXPA-UHFFFAOYSA-N
• SMILES： N(C1=CC(N2CCCS2(=O)=O)=CC=C1C)C(NC1=CC=CC=C1OCC)=O

Computed Properties

• Exact Mass: 389.14092740g/mol
• Monoisotopic Mass: 389.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea

Introduction to 3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea (CAS No. 1203019-42-4)

3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea, also known by its CAS number 1203019-42-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and features a unique thiazolidine moiety, which imparts specific biological activities and pharmacological properties. The compound's structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the treatment of chronic diseases and inflammatory conditions.

The thiazolidine ring in the structure of 3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea is a key feature that contributes to its biological activity. Thiazolidines are known for their ability to modulate glucose metabolism and insulin sensitivity, making them valuable in the development of drugs for diabetes management. The presence of the urea group further enhances the compound's ability to interact with biological targets, such as enzymes and receptors, which are crucial for various physiological processes.

Recent studies have shown that 3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea exhibits potent anti-inflammatory properties. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea has been shown to possess antioxidant properties. Oxidative stress is a common underlying factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. The ability of this compound to scavenge free radicals and reduce oxidative damage makes it a promising candidate for the development of multifunctional drugs that can address multiple aspects of disease pathology.

The pharmacokinetic profile of 3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea has also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that the compound could be developed into an effective oral medication for chronic conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenyl-1-(2-ethoxyphenyl)urea in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The development of 3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenyl-1-(2.ethoxyphenyl)urea is part of a broader trend in pharmaceutical research towards multi-target drugs that can address complex disease mechanisms. By combining anti-inflammatory, antioxidant, and metabolic modulating properties in a single molecule, this compound represents a promising approach to treating multifaceted diseases such as diabetes and inflammatory disorders.

In conclusion, 3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-y)-l)-methylpheny-l)-(e-t-h-o-x-y-p-h-e-n-y-l-)u-r-e-a (CAS No. 1203019–4–4) is a versatile compound with significant potential in pharmaceutical applications. Its unique chemical structure and multifaceted biological activities make it an exciting candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic benefits, this compound may play a crucial role in advancing treatments for various chronic diseases.